Cas no 1107692-36-3 ((2R)-2-(3,4,5-trimethoxyphenyl)oxirane)

• Product Name: (2R)-2-(3,4,5-trimethoxyphenyl)oxirane
• CAS No: 1107692-36-3
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6408032
• PubChem ID: 28299277
• Update Time: 2025-08-03

(2R)-2-(3,4,5-trimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3,4,5-trimethoxyphenyl)oxirane
• EN300-1821022
• 1107692-36-3

• Inchi： 1S/C11H14O4/c1-12-8-4-7(10-6-15-10)5-9(13-2)11(8)14-3/h4-5,10H,6H2,1-3H3/t10-/m0/s1
• InChI Key： WXBAEPCTXMEJNV-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.2Ų

Additional information on (2R)-2-(3,4,5-trimethoxyphenyl)oxirane

(2R)-2-(3,4,5-trimethoxyphenyl)oxirane (CAS No. 1107692-36-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(2R)-2-(3,4,5-trimethoxyphenyl)oxirane (CAS No. 1107692-36-3) is a chiral epoxide compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a chiral center at the epoxide ring and a substituted phenyl group with three methoxy groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of (2R)-2-(3,4,5-trimethoxyphenyl)oxirane is particularly noteworthy. The presence of the chiral center at the epoxide ring imparts enantiomeric purity, which is crucial for many pharmaceutical applications where enantiomeric selectivity is essential. The 3,4,5-trimethoxyphenyl substituent provides additional steric and electronic effects that can influence the reactivity and stability of the molecule. This combination of features makes (2R)-2-(3,4,5-trimethoxyphenyl)oxirane a versatile building block in organic synthesis.

The synthesis of (2R)-2-(3,4,5-trimethoxyphenyl)oxirane has been extensively studied and optimized to achieve high yields and enantiomeric purity. One common approach involves the epoxidation of a chiral allylic alcohol derived from 3,4,5-trimethoxybenzaldehyde. The choice of oxidizing agent and reaction conditions plays a critical role in determining the selectivity and yield of the epoxidation process. Recent advancements in asymmetric catalysis have further improved the efficiency and sustainability of this synthesis.

In terms of applications, (2R)-2-(3,4,5-trimethoxyphenyl)oxirane has shown promise in various areas of medicinal chemistry. One notable application is in the synthesis of natural products and their analogs. The trimethoxyphenyl group is a common motif found in many bioactive natural products, such as certain alkaloids and flavonoids. By using (2R)-2-(3,4,5-trimethoxyphenyl)oxirane as a starting material, chemists can efficiently access these complex molecules with high stereocontrol.

Another area where (2R)-2-(3,4,5-trimethoxyphenyl)oxirane has demonstrated potential is in drug discovery and development. The chiral epoxide ring can undergo selective ring-opening reactions with nucleophiles to form a wide range of functionalized products. These products can be further modified to generate compounds with diverse biological activities. For example, recent studies have shown that derivatives of (2R)-2-(3,4,5-trimethoxyphenyl)oxirane exhibit potent anti-inflammatory and anti-cancer properties.

The biological activity of compounds derived from (2R)-2-(3,4,5-trimethoxyphenyl)oxirane has been extensively investigated. In vitro studies have demonstrated that these compounds can inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation. Additionally, some derivatives have shown promising results in animal models of disease, suggesting their potential as lead compounds for further development.

The pharmacological properties of (2R)-2-(3,4,5-trimethoxyphenyl)oxirane derivatives are also an area of active research. Factors such as solubility, stability, and bioavailability are critical for their therapeutic potential. Recent efforts have focused on optimizing these properties through structural modifications and formulation strategies to enhance their efficacy and safety.

In conclusion, (2R)-2-(3,4,5-trimethoxyphenyl)oxirane (CAS No. 1107692-36-3) is a versatile chiral epoxide compound with significant potential in medicinal chemistry. Its unique structure and synthetic accessibility make it an attractive starting material for the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development.